Cas no 14802-03-0 (Mono-2-ethylhexyl (2-Ethylhexyl)phosphonate)

• Product Name: Mono-2-ethylhexyl (2-Ethylhexyl)phosphonate
• CAS No: 14802-03-0
• MF: C₁₆H₃₅O₃P
• MW: 306.421066522598
• MDL: MFCD00467188
• CID: 93786
• Update Time: 2025-06-25

Mono-2-ethylhexyl (2-Ethylhexyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• 2-Ethylhexylphosphoric Acid Mono
• Phosphonic acid, (2-ethylhexyl)-, mono(2-ethylhexyl) ester 2-Ethyl hexylphosphic mono-2-ethylhexyl ester
• Mono-2-ethylhexyl (2-Ethylhexyl)phosphonate
• 2-ethylhexyl 2-ethylhexyl Phosphate
• 2-ethylhexyl hydrogen -2-ethylhexylphosphonate
• 2-ETHYLHEXYLPHOSPHORIC ACID MONO-2-ETHYLHEXYL ESTER
• (2-ethylhexyl)-phosphonic aci mono(2-ethylhexyl) ester
• (2-Ethyl-hexyl)-phosphonsaeure-(2-ethyl-hexyl)-monoester
• 2-Ethyl hexylphosphic mono-2-ethylhexyl ester
• 2-ethylh
• 2-ethylhexyl hydrogen 2-ethylhexylphosphonate
• 2-Ethyl-hexyl-phosphonsaeure-mono-(2-ethyl-hexylester)
• Einecs 238-865-3
• mono(2-ethylhexyl) 2-ethylhexylphosphonate
• P507
• PC-88A
• PHOSPHONIC ACID (2-ETHYLHEXYL)-MONO(2-ETHLHEXYL)ESTER
• 2-Ethylhexyl Hydrogen (2-Ethylhexyl)phosphonate
• (2-Ethylhexyl)phosphonic Acid Mono-2-ethylhexyl Ester
• HEHEHP
• PC 88A
• Phosphonic acid,(2-ethylhexyl)-,mono(2-ethylhexyl)ester
• 2-ethylhexyl 2-ethylhexyl phosphonic acid
• PC88A (2-Ethylhexyl 2-EthylHexyphosphonic Acid)
• Phosphonic acid, P-(2-ethylhexyl)-, mono(2-ethylhexyl) ester
• Phosphonic acid, (2-ethylhexyl)-, mono(2-ethylhexyl) ester
• Phosphonic acid,P-(2-ethylhexyl)-, mono(2-ethylhexyl) ester
• 2-ethylhexoxy(2-ethylhexyl)phosphinic acid
• (2-Ethylhexyl)phosphonic acid, mono(2-ethylhexyl) ester
• ph

• MDL： MFCD00467188
• Inchi： 1S/C16H35O3P/c1-5-9-11-15(7-3)13-19-20(17,18)14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3,(H,17,18)
• InChI Key： ZDFBXXSHBTVQMB-UHFFFAOYSA-N
• SMILES： P(CC(CC)CCCC)(=O)(O)OCC(CC)CCCC

Computed Properties

• Exact Mass: 306.23200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 268
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 0.953±0.06 g/cm3 (20 ºC 760 Torr),
• Flash Point: 173°C(lit.)
• Refractive Index: 1.4480-1.4520
• Solubility: Almost insoluble (0.046 g/l) (25 º C),
• PSA: 56.34000
• LogP: 5.62120

Mono-2-ethylhexyl (2-Ethylhexyl)phosphonate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H302-H314-H412
• Warning Statement： P234-P260-P264-P270-P273-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265
• Packing Group：III
• Packing Group：III
• HazardClass：8
• PackingGroup：III

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Mono-2-ethylhexyl (2-Ethylhexyl)phosphonate

Introduction to 2-ethylhexyl hydrogen-2-ethylhexylphosphonate (CAS No. 14802-03-0)

2-ethylhexyl hydrogen-2-ethylhexylphosphonate, with the chemical identifier CAS No. 14802-03-0, is a compound of significant interest in the field of specialty chemicals and industrial applications. This organophosphorus ester has garnered attention due to its versatile properties and its role in various chemical processes. The compound's structure, featuring a phosphonate backbone with two ethylhexyl groups, contributes to its unique reactivity and utility in multiple domains.

The CAS No. 14802-03-0 registry number ensures a standardized identification system, facilitating accurate documentation and communication within the scientific community. This compound is primarily utilized as an intermediate in the synthesis of more complex molecules, particularly in the production of flame retardants, plasticizers, and corrosion inhibitors. Its molecular architecture allows for stable interactions with other chemical entities, making it a valuable building block in organic synthesis.

In recent years, research has highlighted the potential applications of 2-ethylhexyl hydrogen-2-ethylhexylphosphonate in advanced material science. Studies have demonstrated its efficacy as a modifier in polymer formulations, enhancing thermal stability and mechanical strength. The compound's ability to form stable complexes with metal ions has also been explored, particularly in the development of novel catalysts for industrial processes. These findings underscore the importance of CAS No. 14802-03-0 compounds in driving innovation across multiple sectors.

The pharmaceutical industry has also shown interest in derivatives of 2-ethylhexyl hydrogen-2-ethylhexylphosphonate. While not directly used as a therapeutic agent, its structural motifs have inspired the design of novel bioactive molecules. Researchers are investigating its potential as a scaffold for drug development, leveraging its ability to interact with biological targets. Preliminary studies suggest that modifications to this compound could yield promising candidates for treating various conditions, highlighting its broader implications in medicinal chemistry.

From an environmental perspective, the biodegradability and ecological impact of 2-ethylhexyl hydrogen-2-ethylhexylphosphonate are critical considerations. Recent advancements in green chemistry have prompted investigations into sustainable synthetic routes that minimize waste and reduce environmental footprint. Efforts are underway to develop processes that enhance the atom economy of reactions involving this compound, ensuring compliance with regulatory standards while maintaining high efficiency.

The industrial applications of CAS No. 14802-03-0 extend beyond material science and pharmaceuticals. In agriculture, derivatives of this compound have been tested as potential growth regulators and soil conditioners. Their ability to interact with microbial communities suggests a role in enhancing nutrient uptake and improving crop yields. Such findings open new avenues for sustainable agricultural practices, aligning with global efforts to ensure food security.

Moreover, the electronics industry has begun exploring the use of 2-ethylhexyl hydrogen-2-ethylhexylphosphonate in the development of conductive polymers and dielectric materials. Its dielectric properties make it suitable for use in capacitors and other electronic components where high insulation is required. Additionally, its thermal stability ensures reliable performance under extreme conditions, making it a promising candidate for next-generation electronic devices.

The synthesis of CAS No. 14802-03-0 involves multi-step organic reactions that require precise control over reaction conditions. Advances in catalytic systems have enabled more efficient production methods, reducing energy consumption and improving yield rates. These innovations not only lower production costs but also contribute to a more sustainable chemical industry by minimizing hazardous byproducts.

In conclusion, 2-ethylhexyl hydrogen-2-ethylhexylphosphonate (CAS No. 14802-03-0) represents a multifaceted compound with broad applications across various industries. Its unique chemical properties make it indispensable in material science, pharmaceuticals, agriculture, and electronics. As research continues to uncover new uses and refine synthetic methodologies, this compound is poised to play an even greater role in advancing technological and scientific progress.